Cas no 1603505-38-9 (1-Pentene, 3-(bromomethyl)-5-(ethylthio)-3-methyl-)

• Product Name: 1-Pentene, 3-(bromomethyl)-5-(ethylthio)-3-methyl-
• CAS No: 1603505-38-9
• MF: C₉H₁₇BrS
• MW: 237.20028090477
• CID: 5283207
• Update Time: 2025-10-31

1-Pentene, 3-(bromomethyl)-5-(ethylthio)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentene, 3-(bromomethyl)-5-(ethylthio)-3-methyl-

• Inchi： 1S/C9H17BrS/c1-4-9(3,8-10)6-7-11-5-2/h4H,1,5-8H2,2-3H3
• InChI Key： IJAUVYRTCJPSRF-UHFFFAOYSA-N
• SMILES： C=CC(CBr)(C)CCSCC

Additional information on 1-Pentene, 3-(bromomethyl)-5-(ethylthio)-3-methyl-

Introduction to 1-Pentene, 3-(bromomethyl)-5-(ethylthio)-3-methyl- (CAS No: 1603505-38-9)

The compound 1-Pentene, 3-(bromomethyl)-5-(ethylthio)-3-methyl- (CAS No: 1603505-38-9) represents a fascinating molecule with significant potential in the realm of organic synthesis and pharmaceutical applications. This compound, characterized by its unique structural features, has garnered attention due to its versatile reactivity and its role as a key intermediate in the development of various chemical entities.

The molecular structure of this compound consists of a pentene backbone, which is a five-carbon chain with a double bond. The presence of a bromomethyl group at the 3-position and an ethylthio group at the 5-position introduces distinct functional properties that make it particularly useful in synthetic chemistry. Additionally, the 3-methyl substitution further enhances its reactivity, making it a valuable building block for more complex molecules.

In recent years, there has been growing interest in the applications of this compound within the pharmaceutical industry. Its ability to serve as a precursor for more complex scaffolds has been leveraged in the synthesis of novel therapeutic agents. For instance, researchers have utilized derivatives of this compound to develop new inhibitors targeting various biological pathways. The bromomethyl group, in particular, is highly reactive and can undergo nucleophilic substitution reactions, allowing for the introduction of diverse functional groups and enabling the construction of intricate molecular architectures.

One notable area where this compound has found utility is in the synthesis of heterocyclic compounds. Heterocycles are essential components of many pharmacologically active molecules, and their construction often requires specialized intermediates. The structural features of 1-Pentene, 3-(bromomethyl)-5-(ethylthio)-3-methyl- make it an ideal candidate for generating complex heterocycles through cyclization reactions. These heterocycles have shown promise in preclinical studies as potential candidates for treating a range of diseases, including inflammatory disorders and infectious diseases.

The ethylthio group in this compound also contributes to its versatility. Sulfur-containing heterocycles are known for their biological activity and have been widely used in medicinal chemistry. The presence of the ethylthio group provides a handle for further functionalization, allowing chemists to tailor the properties of the resulting molecules for specific applications. This has led to several innovative approaches in drug discovery, where modifications at the sulfur atom can significantly alter the pharmacokinetic and pharmacodynamic profiles of candidate drugs.

Another area where this compound has been extensively studied is in materials science. The unique reactivity of its functional groups makes it suitable for polymerization reactions and the development of novel materials with tailored properties. For example, researchers have explored its use in creating polymers with enhanced thermal stability or mechanical strength. These materials could find applications in various industries, including aerospace, automotive, and electronics.

The synthesis of 1-Pentene, 3-(bromomethyl)-5-(ethylthio)-3-methyl- itself is an intriguing process that highlights the ingenuity of organic chemists. The synthesis typically involves multiple steps, starting from readily available precursors such as pentenes and halogenated compounds. The introduction of the bromomethyl group often requires careful control of reaction conditions to ensure high selectivity and yield. Similarly, the attachment of the ethylthio group necessitates precise manipulation to avoid unwanted side reactions.

Recent advancements in catalytic methods have further refined the synthesis of this compound. Transition metal catalysts, in particular, have been employed to facilitate key transformations with high efficiency and minimal byproducts. These catalytic approaches not only improve the scalability of production but also enhance sustainability by reducing waste generation. Such innovations align with the growing emphasis on green chemistry principles in industrial applications.

The applications of this compound extend beyond pharmaceuticals and materials science into agrochemicals as well. Derivatives of 1-Pentene, 3-(bromomethyl)-5-(ethylthio)-3-methyl- have been investigated as potential intermediates for herbicides and pesticides due to their ability to interact with biological targets effectively. The structural diversity offered by this compound allows chemists to design molecules that exhibit specific modes of action against pests or weeds while minimizing environmental impact.

In conclusion,1-Pentene, 3-(bromomethyl)-5-(ethylthio)-3-methyl- (CAS No: 1603505-38-9) is a versatile compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for synthesizing complex molecules in pharmaceuticals, materials science, and agrochemicals. As research continues to uncover new ways to utilize this compound, its importance is likely to grow further, driving innovation and discovery in these fields.